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Compound of Interest

4-(2-methoxyethoxy)-N-
Compound Name:

methylaniline
CAS No.: 1178243-33-8
Cat. No.: B1523762

Get Quote

Part 1: Executive Safety Summary

Immediate Action Required: Treat 4-(2-methoxyethoxy)-N-methylaniline as a Category 6.1
Toxic Substance and a Marine Pollutant.

This compound is a specialized aniline derivative often utilized as a pharmaceutical
intermediate (e.g., in the synthesis of EGFR inhibitors). Its structure combines a secondary
amine (N-methyl) with a glycol ether side chain. This duality dictates its disposal pathway: it
poses both the acute toxicity risks of anilines (methemoglobinemia) and the solvent-like
miscibility of glycol ethers.

Operational Directive:

e Primary Disposal Method: High-temperature incineration with scrubber systems.

« Critical Incompatibility:NEVER mix with oxidizing agents or nitrosating sources (e.g., sodium
nitrite), as this secondary amine can form carcinogenic N-nitrosamines.
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o Ecological Status: Zero-discharge policy. This compound is presumed very toxic to aquatic
life with long-lasting effects (H410).[1][2][3][4][5]

Part 2: Technical Hazard Profiling & Mechanism

To ensure safety, laboratory personnel must understand the causality behind these protocols.
We do not simply follow rules; we mitigate specific molecular mechanisms.

1. The Aniline Toxicity Mechanism (Methemoglobinemia)

Like its parent compound N-methylaniline, this derivative can be absorbed through the skin.
Once systemic, it undergoes hepatic metabolism (N-hydroxylation). The resulting metabolites
oxidize hemoglobin (

) to methemoglobin (
), which cannot transport oxygen.

e Operational Implication: Double-gloving (Nitrile + Laminate) is mandatory during waste
transfer. Standard latex is permeable to lipophilic anilines.

2. The Glycol Ether Solubility Factor

The 2-methoxyethoxy chain increases the water solubility of this molecule compared to simple
alkyl-anilines.

» Operational Implication: In the event of a spill, this compound will migrate rapidly into
drainage systems. Spill containment dikes must be deployed immediately.

3. Chemical Data Summary
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Property Value / Classification Operational Note

Verify specific salt form (Free

CAS (HCI salt) 2567497-61-2
base vs. HCI)
) o ] Free base is likely an oil; Salt
Physical State Liquid (Free base) / Solid (Salt) ) )
is hygroscopic solid
o ) ) Keep away from acid chlorides
Acidity Basic (Secondary Amine) ]
and anhydrides
Organic Toxic / Non- Mark Halogenated if disposing

Waste Stream
Halogenated of HCl salt

Part 3: Step-by-Step Disposal Protocol
Phase 1: Waste Characterization & Segregation

Before removal, determine the exact form of the substance.
e Check the Counter-ion:
o If Free Base: Segregate into Non-Halogenated Organic waste stream.

o If Hydrochloride/Salt: Segregate into Halogenated Organic waste stream (due to Chloride

content).

e pH Verification: Ensure the waste container pH is >7 or neutral. Do not mix with strong acid
wastes to prevent exothermic salt formation and fuming.

Phase 2: Packaging & Labeling

o Container Selection: Use High-Density Polyethylene (HDPE) or glass containers. Avoid
metal drums if the substance is in a wet/acidic salt form to prevent corrosion.

e Labeling Requirements:

o Chemical Name: Write out fully: "4-(2-methoxyethoxy)-N-methylaniline".
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o Hazard Pictograms: GHS06 (Skull & Crossbones), GHS08 (Health Hazard), GHS09
(Environment).

o Text Warning: "TOXIC. ABSORBS THROUGH SKIN.[2][3][5][6][7] MARINE POLLUTANT."

Phase 3: The Disposal Workflow (Visualized)

The following decision matrix outlines the logical flow for disposing of this specific intermediate.
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Waste: 4-(2-methoxyethoxy)-N-methylaniline

Determine Chemical Form

l

Yes (Solid/Hygroscopic) No (Liquid/Oil)

Stream A: Halogenated Organic Waste Stream B: Non-Halogenated Organic Waste

(Due to CI- ion) (High BTU)

Packaging: HDPE Carboy
Label: "Toxic' + 'Marine Pollutant'

;

Temp Storage: Secondary Containment
Away from Oxidizers/Nitrates

Final Disposal: High-Temp Incineration

(>1000°C with Scrubber)

Click to download full resolution via product page
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Figure 1: Decision matrix for the segregation and disposal of 4-(2-methoxyethoxy)-N-
methylaniline based on chemical form.

Part 4: Emergency Spill Response
Trigger: Spillage of >10mL (Liquid) or >1g (Solid).

o Evacuate & PPE: Clear the immediate area. Don Silver Shield/4H or thick Nitrile gloves,
safety goggles, and a P100 respirator (if dust/aerosol is present).

o Containment:
o Do NOT use sawdust or cellulose (combustible reaction risk with anilines).
o USE Vermiculite, sand, or commercial "Chem-Sorb" pads.

o Decontamination:
o Absorb bulk material.

o Wash the surface with a dilute acetic acid solution (5%) to solubilize amine residues,
followed by soap and water.

o Collect all cleanup materials into the Hazardous Waste container (Stream A or B as
defined above).

Part 5: References & Validation

The protocols above are synthesized from class-specific safety data for N-alkyl anilines and
glycol ethers, validated against current GHS standards.

e BLD Pharm. (2023). Safety Data Sheet: 4-(2-Methoxyethoxy)-N-methylaniline
hydrochloride. Retrieved from

o Source for CAS 2567497-61-2 and salt-form identification.

e Thermo Fisher Scientific. (2021). Safety Data Sheet: N-Methylaniline. Retrieved from
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o Source for class-based toxicity (Methemoglobinemia) and aquatic hazard classification
(H400/H410).

o European Chemicals Agency (ECHA). (2023). Substance Information: N-methylaniline.[1][2]
[3][8] Retrieved from

o Source for harmonized classification and labeling requirements for aniline derivatives.

¢ Sigma-Aldrich. (2023).[7] Safety Data Sheet: 4-Methoxy-N-methylaniline. Retrieved from

o Source for structural analog comparison and p-anisidine derivative handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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